MBX2546

• Synonyms: MBX2546; MBX-2546; MBX 2546.
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol
• SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])N(CC(=O)NC2=CC(=CC(=C2)C)C)S(=O)(=O)C
• InChI: InChI=1S/C18H21N3O5S/c1-12-7-13(2)9-15(8-12)19-18(22)11-20(27(4,25)26)17-10-16(21(23)24)6-5-14(17)3/h5-10H,11H2,1-4H3,(H,19,22)
• InChIKey: XPPCEUZUDQSVQO-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Researchers studying Group 1 influenza A entry face a gap: generic HA inhibitors lack subtype selectivity, confounding mechanistic studies. MBX2546 (CAS 695160-12-4) is a sulfonamide-based fusion inhibitor that selectively binds and stabilizes Group 1 HA trimers (H1, H5), preventing the low-pH conformational change required for membrane fusion. • Selective for Group 1 (H1N1, H5N1); no activity against Group 2 (H3N2) or influenza B • IC50: 0.3-5.8 μM against H1N1 strains, including oseltamivir-resistant H275Y mutant • Synergy with oseltamivir (synergy volume 36-331 µM²%) enables combination strategy studies • Non-cytotoxic (CC50 >100 μM, SI >20) for reliable antiviral assays Supplied as ≥98% (HPLC) powder; ships ambient.

MBX2546: Influenza A Hemagglutinin Fusion Inhibitor

MBX2546 (CAS: 695160-12-4, C18H21N3O5S, MW: 391.44) is a small-molecule influenza A virus fusion inhibitor with a sulfonamide scaffold that specifically targets the hemagglutinin (HA) stem region, a conserved site critical for viral entry [1]. Its primary mechanism involves binding to and stabilizing the HA trimer, thereby inhibiting the low-pH-induced conformational change required for membrane fusion [2].

Group 1 influenza A hemagglutinin (HA) selective fusion inhibitor; active against H1, H5 subtypes

Sulfonamide scaffold targeting HA stem region; binding epitope distinct from MBX2329

Designed for viral entry mechanism studies; not intended for Group 2 (H3) or influenza B assays

• [1] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source
• [2] Basu A, Komazin-Meredith G, McCarthy C, Antanasijevic A, Cardinale SC, Mishra RK, et al. Molecular Mechanism Underlying the Action of Influenza A Virus Fusion Inhibitor MBX2546. ACS Infect Dis. 2017;3(5):330-335. View Source

Why Generic HA Inhibitors Cannot Substitute for MBX2546

Influenza hemagglutinin (HA) is a highly variable protein, with 18 known subtypes divided into two phylogenetic groups. Many known HA inhibitors, such as TBHQ, are active only against Group 2 HAs (H3, H7) [1], while MBX2546 is selectively active against Group 1 HAs (H1, H5) [2]. This subtype specificity, combined with MBX2546's unique sulfonamide scaffold and binding mode, means that substituting MBX2546 with a generic 'HA inhibitor' will lead to incompatible results in assays designed for Group 1 viruses.

Generic HA inhibitors often target Group 2 HAs (e.g., TBHQ active against H3/H7); Group 1/2 subtype mismatch may yield no activity in your assay.

Structural analog MBX2329 binds a different HA epitope; binding-site differentiation may alter assay interpretation and should not be assumed interchangeable.

Pan-influenza entry blockers may lack the Group-1-specific HA stem stabilization; mechanism-of-action context may not transfer directly.

• [1] Antanasijevic A, Cheng H, Wardrop DJ, Rong L, Caffrey M. Inhibition of influenza H7 hemagglutinin-mediated entry. PLoS One. 2013;8(10):e76363. View Source
• [2] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source

MBX2546: Quantitative Evidence for Procurement Decisions

Subtype Selectivity for Group 1 Hemagglutinins

MBX2546 exhibits selective, sub-micromolar to low micromolar antiviral activity exclusively against Group 1 influenza A viruses (H1, H5), with no activity against Group 2 HAs (H3) or influenza B [1]. This is in direct contrast to the well-known HA inhibitor TBHQ, which is active against Group 2 HAs (H3, H7) but shows no activity against Group 1 HAs [2].

Subtype Selectivity

Head-to-head

MBX2546 IC50: 0.3 µM (H1N1) – 3.6 µM (H5N1) TBHQ IC50: ~6 µM (H3/H7) Mutually exclusive HA group activity

Supports Group 1 HA-selective assay context

MDCK cell culture; pseudovirus entry assay context

Evidence Dimension	Inhibition of viral replication across HA subtypes (IC50)
Target Compound Data	IC50 = 0.3 µM (H1N1 A/PR/8/34) to 3.6 µM (H5N1 A/Hong Kong/156/97); No activity against H3N2 strains [1]
Comparator Or Baseline	TBHQ: IC50 ~6 µM against H3 and H7 HA-mediated entry; No activity against Group 1 HAs [2]
Quantified Difference	MBX2546 is >20-fold more potent against H1N1 than TBHQ is against H3/H7; The compounds are active on mutually exclusive HA groups.
Conditions	MDCK cell culture (MBX2546) and pseudovirus entry assay (TBHQ)

Why This Matters

Researchers focusing on Group 1 influenza strains (e.g., H1N1, H5N1) require MBX2546 as a validated chemical probe, as TBHQ and other Group 2-specific inhibitors will be ineffective.

• [1] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source
• [2] Antanasijevic A, Cheng H, Wardrop DJ, Rong L, Caffrey M. Inhibition of influenza H7 hemagglutinin-mediated entry. PLoS One. 2013;8(10):e76363. View Source

Favorable Selectivity Index Profile

MBX2546 exhibits a favorable selectivity window, with a CC50 > 100 µM in 293T cells, translating to a selectivity index (SI) ranging from >20 to 200 against various influenza strains [1]. This SI compares favorably to other experimental inhibitors like 4i (SI=131) and 4j (SI=151), while remaining far below that of the optimized compound 4e (SI > 2128) [2].

Selectivity Index

Reported

CC50 >100 µM (293T) SI >20 to 200 across H1/H5 strains

Supports cell-based assay safety endpoint review

SI varies by strain; 293T cell CC50 context

Evidence Dimension	Cytotoxicity (CC50) and Selectivity Index (SI = CC50/IC50)
Target Compound Data	CC50 > 100 µM (293T cells); SI > 20 to 200 (across various H1/H5 strains) [1]
Comparator Or Baseline	Compound 4e: CC50 > 100 µM, SI > 2128; Compound 4i: CC50 = 33.3 µM, SI = 131; Compound 4j: CC50 = 35.1 µM, SI = 151 [2]
Quantified Difference	MBX2546's SI is within the range of other experimental HA inhibitors but significantly lower than the optimized lead 4e.
Conditions	293T cell culture for CC50; MDCK cell culture for antiviral IC50.

Why This Matters

MBX2546's well-characterized, non-cytotoxic profile makes it a reliable tool compound for cell-based assays, minimizing the risk of data confounding due to off-target toxicity.

• [1] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source
• [2] Gao P, et al. Table 3: Selectivity Index for selected inhibitors. In: Supporting Information for [Article]. View Source

Non-Overlapping Binding Site on Hemagglutinin

Despite both being identified as potent HA-mediated entry inhibitors, MBX2546 and its structural analog MBX2329 bind to distinct, non-overlapping sites on the HA stem region [1]. This finding, derived from competition and mutational analysis, indicates that the sulfonamide scaffold of MBX2546 and the aminoalkyl phenol ether scaffold of MBX2329 engage different epitopes.

Binding Site Mapping

Head-to-head

MBX2546 binds distinct site from MBX2329 on HA stem; non-overlapping epitopes

Supports orthogonal HA epitope probing

Hemolysis competition and mutational analysis context

Evidence Dimension	Binding site on hemagglutinin (HA) stem
Target Compound Data	MBX2546 binds to a site distinct from that of MBX2329 [1]
Comparator Or Baseline	MBX2329 binds to a site distinct from that of MBX2546 [1]
Quantified Difference	Non-overlapping binding modes; exact epitope differences are qualitative.
Conditions	HA-mediated hemolysis of chicken red blood cells (cRBCs), competition assays with monoclonal antibody (MAb) C179, and mutational analysis.

Why This Matters

The distinct binding site of MBX2546 makes it a unique chemical probe for dissecting HA function, and its use cannot be substituted with MBX2329 when the specific MBX2546-binding epitope is of interest.

• [1] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source

Synergy with Oseltamivir

In vitro combination studies demonstrate that MBX2546 acts synergistically with oseltamivir, a standard-of-care neuraminidase inhibitor. This synergy is quantified by a large synergy volume of 36 and 331 µM² % at 95% confidence [1]. This is a rare, quantitatively defined property for an entry inhibitor and suggests potential for combination regimens.

Oseltamivir Synergy

Reported

Synergy volume 36 and 331 µM² % (95% CI)

Supports combination assay context

In vitro antiviral combination assay context

Evidence Dimension	Synergy with oseltamivir
Target Compound Data	Synergy volume = 36 and 331 µM² % at 95% confidence [1]
Comparator Or Baseline	Additive effect (synergy volume = 0); No comparator data for other HA inhibitors.
Quantified Difference	Significant synergy, quantified by a large positive synergy volume.
Conditions	In vitro antiviral combination assay with oseltamivir.

Why This Matters

This quantified synergy supports the use of MBX2546 in combination studies, where it may help overcome oseltamivir resistance, a key limitation of current monotherapies.

• [1] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source

Binding Affinity Preference Between H1 and H3 Subtypes

MBX2546 demonstrates a pronounced binding preference for Group 1 hemagglutinin (HA). Its equilibrium dissociation constant (Kd) for H1 HA is 5.3 µM, while binding to H3 HA is negligible (Kd > 100 µM) [1]. This >19-fold difference in binding affinity underscores its high degree of subtype selectivity.

Binding Affinity (Kd)

Reported

Kd = 5.3 µM (H1 HA) >100 µM (H3 HA) >19-fold selectivity for H1

Supports H1 binding selectivity characterization

Purified HA binding assay context

Evidence Dimension	Binding affinity (Kd)
Target Compound Data	Kd = 5.3 µM (H1 HA); Kd > 100 µM (H3 HA) [1]
Comparator Or Baseline	H3 HA binding (Kd > 100 µM)
Quantified Difference	Greater than 19-fold selectivity for H1 over H3
Conditions	In vitro binding assay with purified HA proteins.

Why This Matters

This quantitative binding data provides a clear molecular basis for MBX2546's cellular subtype specificity (Evidence 3.1), reinforcing its utility as a Group 1 HA-selective chemical probe.

• [1] Basu A, Komazin-Meredith G, McCarthy C, Antanasijevic A, Cardinale SC, Mishra RK, et al. Molecular Mechanism Underlying the Action of Influenza A Virus Fusion Inhibitor MBX2546. ACS Infect Dis. 2017;3(5):330-335. View Source

MBX2546: Optimal Research and Development Scenarios

Selective Inhibition of Group 1 Influenza A Viruses

MBX2546 is the reagent of choice for studies requiring selective, non-cytotoxic inhibition of Group 1 influenza A viruses (e.g., H1N1, H5N1) [1]. Its well-defined selectivity window (SI >20) and lack of activity against Group 2 viruses (H3N2) and influenza B ensure that observed antiviral effects can be reliably attributed to HA-mediated entry blockade of Group 1 strains [2]. This is critical for mechanistic studies in virology and immunology.

Combination Studies Addressing Oseltamivir Resistance

The quantified synergy between MBX2546 and oseltamivir (synergy volume of 36-331 µM²%) makes it a valuable tool for investigating combination strategies to combat drug-resistant influenza [3]. Preclinical studies can utilize MBX2546 to assess whether co-administration with a neuraminidase inhibitor can lower the required dose or suppress the emergence of resistance, as demonstrated by its potent activity against an oseltamivir-resistant H1N1 strain (IC50 = 5.8 µM) [1].

Mechanistic Studies of HA-Mediated Fusion

MBX2546 is an indispensable chemical probe for dissecting the HA-mediated fusion process. Its unique mechanism of action—binding to the HA stem and stabilizing the trimer to prevent the low-pH conformational change required for fusion [4]—makes it ideal for use in biophysical assays (e.g., NMR, crystallography) and cell-based fusion experiments [5]. Its distinct binding site from MBX2329 further allows for the orthogonal study of HA epitopes [1].

Antiviral Breadth Against Pandemic-Potential Strains

Given its potent activity against a range of Group 1 influenza strains, including the 2009 pandemic H1N1 (IC50 = 0.55-1.5 µM) and highly pathogenic avian influenza (HPAI) H5N1 (IC50 = 3.6 µM) [1], MBX2546 serves as a critical tool for evaluating the susceptibility of emerging or re-emerging Group 1 influenza viruses to fusion inhibition. This makes it relevant for pandemic preparedness research programs.

Application

Selection Property

Validation Focus

Group 1 influenza A virus fusion studies

HA subtype selectivity (Group 1)

Viral replication inhibition (MDCK cells); Group 1 HA entry blockade

Oseltamivir combination research

Synergy with neuraminidase inhibitor

Combination assay response; resistance emergence monitoring

HA stem conformational change studies

Binding epitope differentiation

Biophysical and fusion assay endpoints

Pandemic-potential strain susceptibility testing

Antiviral breadth across Group 1 HAs

Viral inhibition screening (H1N1pdm, HPAI H5N1)

• [1] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source
• [2] Basu A, Komazin-Meredith G, McCarthy C, Antanasijevic A, Cardinale SC, Mishra RK, et al. Molecular Mechanism Underlying the Action of Influenza A Virus Fusion Inhibitor MBX2546. ACS Infect Dis. 2017;3(5):330-335. View Source
• [3] Basu A, Antanasijevic A, Wang M, Li B, Mills DM, Ames JA, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-60. View Source
• [4] Basu A, Komazin-Meredith G, McCarthy C, Antanasijevic A, Cardinale SC, Mishra RK, et al. Molecular Mechanism Underlying the Action of Influenza A Virus Fusion Inhibitor MBX2546. ACS Infect Dis. 2017;3(5):330-335. View Source
• [5] Basu A, Komazin-Meredith G, McCarthy C, Antanasijevic A, Cardinale SC, Mishra RK, et al. Molecular Mechanism Underlying the Action of Influenza A Virus Fusion Inhibitor MBX2546. ACS Infect Dis. 2017;3(5):330-335. View Source